(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride

• Molecular Formula: C12H15ClO4S
• Molecular Weight: 290.76 g/mol
• IUPAC Name: (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride
• InChI: InChI=1S/C12H15ClO4S/c1-3-16-11-5-9-4-8(2)17-12(9)6-10(11)7-18(13,14)15/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: MNLKWFBRDIEITI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(=C1)CC(O2)C)CS(=O)(=O)Cl

Description

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride is a synthetic sulfonyl chloride derivative featuring a dihydrobenzofuran core. The compound’s structure includes a 2,3-dihydrobenzofuran ring (reducing aromaticity compared to fully unsaturated benzofurans), an ethoxy group at position 5, a methyl group at position 2, and a reactive methanesulfonyl chloride moiety at position 5. Sulfonyl chlorides are pivotal intermediates in organic synthesis, often used to create sulfonamides, sulfonate esters, or other derivatives with applications in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride typically involves multiple steps. One common route starts with the preparation of 5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde . This intermediate is then subjected to further reactions to introduce the methanesulfonyl chloride group.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves standard organic synthesis techniques. These include the use of appropriate solvents, catalysts, and reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The methanesulfonyl chloride group can be replaced by other nucleophiles.

Oxidation and Reduction: The benzofuran ring and other substituents can undergo oxidation or reduction under specific conditions.

Common Reagents and Conditions

Common reagents used in reactions with this compound include:

Nucleophiles: Such as amines and alcohols for substitution reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride for reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield sulfonamide derivatives.

Scientific Research Applications

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride involves its interaction with molecular targets through its functional groups. The methanesulfonyl chloride group is reactive and can form covalent bonds with nucleophiles, leading to various biological and chemical effects. The benzofuran ring may also interact with specific enzymes or receptors, influencing biological pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s reactivity, solubility, and bioactivity can be contextualized by comparing it to analogs with modified substituents or core structures. Below is a detailed analysis:

Structural Analogs and Substituent Effects

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Notes
(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride	C₁₃H₁₅ClO₄S	302.78	Ethoxy (C5), Methyl (C2), SO₂Cl (C6)	High electrophilicity at SO₂Cl; dihydro ring enhances solubility in polar solvents.
(5-Methoxy-2-methylbenzofuran-6-yl)methanesulfonyl chloride	C₁₁H₁₁ClO₄S	274.72	Methoxy (C5), SO₂Cl (C6)	Faster reaction rates in nucleophilic substitutions due to stronger electron-donating methoxy group.
(2-Methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride	C₁₀H₁₁ClO₃S	246.76	Methyl (C2), SO₂Cl (C6)	Reduced steric hindrance vs. ethoxy analog; lower solubility in water.
Benzofuran-6-ylmethanesulfonyl chloride	C₉H₇ClO₃S	230.67	Fully aromatic benzofuran core	Higher thermal stability but lower solubility in polar solvents.

Key Observations :

• Ethoxy vs. Methoxy : The ethoxy group in the target compound provides moderate electron-donating effects, balancing reactivity and steric bulk compared to methoxy derivatives. This may slow nucleophilic substitution at the sulfonyl chloride but improve metabolic stability in biological systems.
• Dihydrobenzofuran Core : The 2,3-dihydro structure reduces aromatic conjugation, increasing solubility in polar solvents (e.g., acetone or DMSO) compared to fully aromatic benzofurans. This feature may enhance bioavailability in drug design .

Biological Activity

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride is a synthetic organic compound that belongs to the benzofuran family. Its unique structural features, including the presence of an ethoxy group and a methanesulfonyl chloride moiety, suggest potential pharmacological properties. This article reviews the biological activities associated with this compound, synthesizing findings from various studies and sources.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

Molecular Formula : C12H15ClO3S
Molecular Weight : 272.76 g/mol

The structure includes a benzofuran core with an ethoxy substituent and a methanesulfonyl chloride group, which may influence its reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that compounds similar to (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride exhibit diverse biological activities. These activities are often linked to their ability to interact with various cellular pathways and molecular targets.

Pharmacological Effects

Compounds in this class have been investigated for several pharmacological effects, including:

• Antimicrobial Activity : Similar benzofuran derivatives have shown significant antibacterial and antifungal properties.
• Anticancer Potential : Some studies suggest that structural analogs may inhibit tumor growth through various mechanisms, including apoptosis induction.
• Anti-inflammatory Effects : Certain derivatives are noted for their ability to modulate inflammatory responses.

The specific mechanisms through which (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride exerts its biological effects are not fully elucidated. However, it is hypothesized that the compound may act through:

• Enzyme Inhibition : Interaction with enzymes involved in metabolic pathways.
• Receptor Modulation : Binding to specific receptors that regulate cellular functions.
• Signal Transduction Pathways : Altering pathways that control cell proliferation and survival.

Comparative Analysis with Similar Compounds

To better understand the biological activity of (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl chloride, a comparison with structurally similar compounds is beneficial:

Compound Name	Structural Features	Notable Activities
5-Methoxyindole	Indole ring system	Antidepressant properties
4-Aminoquinoline	Quinoline core	Antimalarial activity
2-(4-Methylphenyl)-4H-chromen-4-one	Chromone structure	Antioxidant effects
1-(4-Fluorophenyl)-N-methylmethanamine	Aromatic amine	Neuroprotective effects

This table illustrates how variations in substituents can lead to different biological activities while maintaining a core structural framework.

Case Studies and Research Findings

Recent studies have explored the synthesis and biological evaluation of related compounds. For example:

• Antimicrobial Studies : Research demonstrated that benzofuran derivatives exhibited significant antibacterial activity against Gram-positive bacteria, suggesting potential therapeutic applications in treating infections .
• Anticancer Activity : A study focused on the anticancer properties of benzofuran derivatives indicated that some compounds could induce apoptosis in cancer cell lines, highlighting their potential as chemotherapeutic agents .
• Inflammation Modulation : Another investigation revealed that certain benzofuran derivatives could reduce inflammatory markers in vitro, supporting their use in anti-inflammatory therapies .